Cas no 2098106-83-1 (3-[2-(2-Fluorophenyl)ethyl]piperidine hydrochloride)

• Product Name: 3-[2-(2-Fluorophenyl)ethyl]piperidine hydrochloride
• CAS No: 2098106-83-1
• MF: C₁₃H₁₉ClFN
• MW: 243.748066186905
• CID: 5728802
• PubChem ID: 22248536
• Update Time: 2025-10-28

3-[2-(2-Fluorophenyl)ethyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1475436
• F2167-7400
• 2098106-83-1
• AKOS040817649
• 3-[2-(2-fluorophenyl)ethyl]piperidine;hydrochloride
• 3-[2-(2-fluorophenyl)ethyl]piperidine hydrochloride
• Piperidine, 3-[2-(2-fluorophenyl)ethyl]-, hydrochloride (1:1)
• 3-[2-(2-Fluorophenyl)ethyl]piperidine hydrochloride

• Inchi： 1S/C13H18FN.ClH/c14-13-6-2-1-5-12(13)8-7-11-4-3-9-15-10-11;/h1-2,5-6,11,15H,3-4,7-10H2;1H
• InChI Key： XLTSEBWJKHISKA-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1CCC1CNCCC1

Computed Properties

• Exact Mass: 243.1190055g/mol
• Monoisotopic Mass: 243.1190055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-[2-(2-Fluorophenyl)ethyl]piperidine hydrochloride

Recent Advances in the Study of 3-[2-(2-Fluorophenyl)ethyl]piperidine hydrochloride (CAS: 2098106-83-1)

3-[2-(2-Fluorophenyl)ethyl]piperidine hydrochloride (CAS: 2098106-83-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly in the modulation of central nervous system (CNS) targets. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

The compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities. The incorporation of a fluorophenyl group enhances its binding affinity to specific receptors, making it a promising candidate for further investigation. Recent synthetic approaches have optimized the yield and purity of 3-[2-(2-Fluorophenyl)ethyl]piperidine hydrochloride, facilitating its use in preclinical studies.

Pharmacological evaluations have revealed that 3-[2-(2-Fluorophenyl)ethyl]piperidine hydrochloride exhibits high selectivity for certain serotonin and dopamine receptors. These findings suggest its potential utility in treating neurological and psychiatric disorders, such as depression, anxiety, and Parkinson's disease. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, a critical factor for CNS-targeted therapeutics.

One of the most notable recent studies investigated the compound's mechanism of action using advanced computational modeling and molecular dynamics simulations. These analyses provided insights into its binding interactions with target receptors, paving the way for the design of more potent and selective analogs. Additionally, toxicity studies have indicated a favorable safety profile, further supporting its development as a drug candidate.

In conclusion, 3-[2-(2-Fluorophenyl)ethyl]piperidine hydrochloride (CAS: 2098106-83-1) represents a promising scaffold for the development of novel CNS therapeutics. Ongoing research is expected to elucidate its full therapeutic potential and address any remaining challenges in its clinical translation. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in relevant disease models.